Cas no 1017042-12-4 (2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide)

• Product Name: 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide
• CAS No: 1017042-12-4
• MF: C₁₀H₁₈BrNO₂
• MW: 264.159422397614
• MDL: MFCD09936984
• CID: 4770874
• PubChem ID: 24698182
• Update Time: 2026-02-26

2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-N-(oxolan-2-ylmethyl)butanamide
• NE30139
• 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide

• MDL： MFCD09936984
• Inchi： 1S/C10H18BrNO2/c1-7(2)9(11)10(13)12-6-8-4-3-5-14-8/h7-9H,3-6H2,1-2H3,(H,12,13)
• InChI Key： DIPVCGGDURKSDT-UHFFFAOYSA-N
• SMILES： BrC(C(NCC1CCCO1)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 376.1±17.0 °C at 760 mmHg
• Flash Point: 181.2±20.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide

Introduction to 2-Bromo-3-Methyl-N-[(Oxolan-2-Yl)Methyl]Butanamide (CAS No. 1017042-12-4)

2-Bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide (CAS No. 1017042-12-4) is a chemical compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of bromoamides, which are widely used in organic synthesis, pharmaceuticals, and agrochemicals. The CAS number 1017042-12-4 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature and regulatory documents.

The molecular structure of 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide is characterized by a bromine atom attached to the second carbon of a butanamide backbone. The presence of a methyl group on the third carbon introduces steric effects that can influence the compound's reactivity and solubility properties. Additionally, the oxolan ring (a cyclic ether) attached via a methylene group to the nitrogen atom of the amide introduces unique electronic and structural features that enhance its versatility in chemical reactions.

Recent advancements in organic synthesis have highlighted the potential of bromoamides like this compound as intermediates in the construction of complex molecules. For instance, researchers have explored their use in click chemistry, where the bromine atom serves as an electrophilic site for nucleophilic substitutions or additions. This has led to the development of novel drug candidates with improved pharmacokinetic profiles.

In the pharmaceutical industry, N-substituted amides such as this compound are valuable due to their ability to modulate drug delivery and bioavailability. The oxolan ring, being a cyclic ether, can act as a protecting group during synthesis or contribute to sustained-release properties when incorporated into drug formulations. Recent studies have demonstrated that such structural features can enhance the stability of drugs in vivo, reducing degradation and improving therapeutic efficacy.

The synthesis of 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide typically involves multi-step processes that combine nucleophilic substitution reactions with amide bond formation. Researchers have optimized these processes to achieve high yields and purity levels, making the compound more accessible for large-scale applications. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of compounds like CAS No. 1017042-12-4 is crucial for assessing their ecological impact. Recent studies have focused on enzymatic degradation mechanisms, revealing that certain microbial communities can metabolize similar bromoamides under specific conditions. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-bromo-3-methyl-N-[(oxolan-2-yl)methyl]butanamide (CAS No. 1017042-12-) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in organic synthesis, pharmaceuticals, and materials science. As research continues to uncover new properties and uses for this compound, its role in advancing scientific innovation is expected to grow further.